Cas no 1344323-86-9 (4-bromo-1-(4-ethylcyclohexyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(4-ethylcyclohexyl)-1H-pyrazol-3-amine
• CAS No: 1344323-86-9
• MF: C₁₁H₁₈BrN₃
• MW: 272.184721469879
• CID: 6171621
• PubChem ID: 64750052
• Update Time: 2025-08-05

4-bromo-1-(4-ethylcyclohexyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(4-ethylcyclohexyl)-1H-pyrazol-3-amine
• EN300-1105677
• AKOS014077993
• 1344323-86-9

• Inchi： 1S/C11H18BrN3/c1-2-8-3-5-9(6-4-8)15-7-10(12)11(13)14-15/h7-9H,2-6H2,1H3,(H2,13,14)
• InChI Key： CFHAZRZXUVZMQS-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 271.06841g/mol
• Monoisotopic Mass: 271.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-1-(4-ethylcyclohexyl)-1H-pyrazol-3-amine

Introduction to 4-Bromo-1-(4-Ethylcyclohexyl)-1H-Pyrazol-3-Amine (CAS No. 1344323-86-9)

4-Bromo-1-(4-Ethylcyclohexyl)-1H-pyrazol-3-amine (CAS No. 1344323-86-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyrazole ring and a 4-ethylcyclohexyl substituent. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 4-Bromo-1-(4-Ethylcyclohexyl)-1H-pyrazol-3-amine is defined by its molecular formula, C₁₅H₂₂BrN₃, and a molecular weight of 306.25 g/mol. The presence of the bromine atom and the cyclohexyl group imparts unique physical and chemical properties to the molecule, making it an attractive candidate for further investigation in drug discovery and development.

In recent years, significant advancements have been made in understanding the biological activities of 4-Bromo-1-(4-Ethylcyclohexyl)-1H-pyrazol-3-amine. Studies have shown that this compound exhibits potent activity against various targets, including enzymes, receptors, and signaling pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 4-Bromo-1-(4-Ethylcyclohexyl)-1H-pyrazol-3-amine can effectively inhibit the activity of specific kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis.

The pharmacological profile of 4-Bromo-1-(4-Ethylcyclohexyl)-1H-pyrazol-3-amine has also been explored in preclinical studies. In vitro assays have revealed that this compound possesses anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, its ability to modulate ion channels and neurotransmitter receptors has been investigated, highlighting its potential therapeutic applications in neurological disorders.

The synthesis of 4-Bromo-1-(4-Ethylcyclohexyl)-1H-pyrazol-3-amine has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the reaction of 4-bromopyrazole with 4-ethylcyclohexanone followed by reductive amination. This method has been refined to achieve high yields and excellent purity, facilitating large-scale production for both research and commercial purposes.

In the context of drug development, the safety and efficacy of 4-Bromo-1-(4-Ethylcyclohexyl)-1H-pyrazol-3-amine have been evaluated through extensive preclinical studies. Toxicity assessments have shown that this compound exhibits a favorable safety profile at therapeutic concentrations. Furthermore, pharmacokinetic studies have demonstrated that it has good oral bioavailability and a suitable half-life, making it an attractive candidate for oral administration.

The potential therapeutic applications of 4-Bromo-1-(4-Ethylcyclohexyl)-1H-pyrazol-3-amine are not limited to a single disease area. Ongoing research is exploring its use in cancer therapy, where it may act as a selective inhibitor of oncogenic kinases. Additionally, its anti-inflammatory properties make it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 4-Bromo-1-(4-Ethylcyclohexyl)-1H-pyrazol-3-amine (CAS No. 1344323-86-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will be uncovered, paving the way for innovative treatments in various disease areas.